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Executive Summary

AZD-2066 hydrochloride is a selective, orally bioavailable, and central nervous system (CNS)
penetrant antagonist of the metabotropic glutamate receptor 5 (mGIuR5).[1][2][3] It functions as
a negative allosteric modulator (NAM), attenuating the downstream signaling cascades initiated
by glutamate binding.[2] Developed by AstraZeneca, AZD-2066 was investigated in clinical
trials for neuropathic pain, major depressive disorder (MDD), and gastroesophageal reflux
disease (GERD), though its development was ultimately discontinued.[2][4] Despite this, its
well-defined pharmacological profile makes it a valuable tool for basic research into the
function of mMGIuRS5 in the CNS and the therapeutic potential of its modulation. This guide
provides a comprehensive overview of its mechanism, key experimental data, and
representative research protocols.

Chemical and Physical Properties

AZD-2066 is a complex heterocyclic molecule. Its fundamental properties are essential for
designing and interpreting experiments.
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Property[2][5] Value

4-[5-[(1R)-1-[5-(3-Chlorophenyl)-3-

IUPAC Name isoxazolyllethoxy]-4-methyl-4H-1,2,4-triazol-3-
yllpyridine
Chemical Formula C19H16CINsO2 (free base)

381.82 g/mol (free base) 418.28 g/mol

Molecular Weight ]
(hydrochloride salt)
CAS Number 934282-55-0 (free base)
Solubility Soluble in DMSO, not soluble in water

Mechanism of Action and Signaling Pathway

AZD-2066 exerts its effects by selectively targeting the mGIuR5, a G-protein coupled receptor
(GPCR) that plays a critical role in modulating excitatory synaptic transmission.[2]

MGIUR5 Antagonism

As a negative allosteric modulator, AZD-2066 binds to a site on the mGIuRS5 receptor distinct
from the glutamate binding site. This binding event reduces the receptor's affinity for glutamate
and/or its ability to activate downstream signaling pathways upon agonist binding.

Core Signaling Pathway

The canonical signaling pathway inhibited by AZD-2066 begins with the activation of the Gg/11
protein coupled to mGIuR5. This leads to the stimulation of phospholipase C (PLC), which
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol
trisphosphate (IP3) and diacylglycerol (DAG).[2] IPs diffuses through the cytoplasm to bind to its
receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Caz*).[2]
DAG, in turn, activates protein kinase C (PKC).[2] AZD-2066's antagonism of mGIuR5
dampens this entire cascade. Additionally, studies have shown that AZD-2066 can activate the
BDNF/trkB signaling pathway, which is implicated in neuroplasticity and antidepressant effects.

[1]3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/pdf/AZD2066_A_Technical_Guide_for_Researchers.pdf
https://www.medchemexpress.com/azd-2066.html
https://adisinsight.springer.com/drugs/800027605
https://precision.fda.gov/ginas/app/ui/substances/MQ908Y1ZB2
https://www.benchchem.com/product/b560512/docs#azd-2066-hydrochloride-a-technical-guide-for-basic-research
https://www.benchchem.com/product/b560512/docs#azd-2066-hydrochloride-a-technical-guide-for-basic-research
https://www.benchchem.com/product/b560512/docs#azd-2066-hydrochloride-a-technical-guide-for-basic-research
https://www.benchchem.com/product/b560512/docs#azd-2066-hydrochloride-a-technical-guide-for-basic-research
https://www.benchchem.com/product/b560512?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

